Methyl 3-(2,4-dimethoxyphenyl)prop-2-enoate

• CAS No.: 84385-10-4
• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: methyl 3-(2,4-dimethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C12H14O4/c1-14-10-6-4-9(11(8-10)15-2)5-7-12(13)16-3/h4-8H,1-3H3
• InChI Key: OPFJHFOFMZFPKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=CC(=O)OC)OC

Description

Methyl 3-(2,4-dimethoxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 105.6 g of 2,4-dimethoxybenzaldehyde, 93.6 g of methyl potassium malonate, 200 ml of pyridine (dried over KOH), 1.2 ml of piperidine, 36 ml of acetic acid and 48 g of 3A molecular sieves is heated at 150° C. until evolution of CO2 has ceased. The solution is poured onto ice while hot, and the mixture is acidified to pH 1-2 with concentrated hydrochloric acid and then stirred in the ice bath for 20 minutes. The precipitate is filtered off with suction, washed with 1N HCl and water and dried.